Cas no 1040654-12-3 (3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine)

• Product Name: 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine
• CAS No: 1040654-12-3
• MF: C₂₁H₂₇ClN₄O₂S
• MW: 434.982682466507
• CID: 5384241
• Update Time: 2025-10-29

3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-cyclohexylsulfonylpyridazine
• 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine

• Inchi： 1S/C21H27ClN4O2S/c1-16-7-8-17(22)15-19(16)25-11-13-26(14-12-25)20-9-10-21(24-23-20)29(27,28)18-5-3-2-4-6-18/h7-10,15,18H,2-6,11-14H2,1H3
• InChI Key： AFBDVCWMLVHXLX-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC(Cl)=CC=C3C)CC2)=NN=C(S(C2CCCCC2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine

Comprehensive Analysis of 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine (CAS No. 1040654-12-3)

The compound 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine (CAS No. 1040654-12-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperazine moiety with a pyridazine core, further modified by a cyclohexanesulfonyl group. Such structural complexity makes it a subject of interest for drug discovery and development, particularly in targeting specific receptors or enzymes.

In recent years, the scientific community has shown growing interest in piperazine-based compounds due to their versatile pharmacological properties. The incorporation of a 5-chloro-2-methylphenyl group in this molecule enhances its potential bioactivity, possibly influencing neurotransmitter systems or other cellular pathways. Researchers are actively exploring its applications in neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

The cyclohexanesulfonyl moiety in 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine adds another layer of functionality, potentially improving the compound's solubility and bioavailability. These properties are critical in modern drug design, where optimizing pharmacokinetics is as important as target engagement. This molecule's unique combination of features positions it as a promising candidate for further preclinical and clinical studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1040654-12-3 involves multi-step organic transformations, highlighting the importance of robust and scalable synthetic routes. The compound's molecular weight and structural complexity necessitate advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, for characterization and quality control. These aspects are particularly relevant to researchers searching for "synthetic routes for piperazine-pyridazine hybrids" or "analytical methods for sulfonyl-containing pharmaceuticals."

The potential therapeutic applications of 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine are vast, with preliminary studies suggesting activity in modulating specific protein-protein interactions. This aligns with current drug discovery trends focusing on underexplored biological targets. The compound's mechanism of action, while not fully elucidated, may involve allosteric modulation or selective inhibition, topics frequently searched in academic and industrial research databases.

Environmental and safety considerations for CAS No. 1040654-12-3 are also important discussion points. While not classified as hazardous under standard regulations, proper handling procedures should be followed, as with all research chemicals. This includes using appropriate personal protective equipment and working in well-ventilated areas, addressing common safety queries from laboratory professionals.

In the context of intellectual property, 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine represents an interesting case study in patent landscapes. The compound's unique structure may offer opportunities for novel therapeutic claims, a topic frequently explored by pharmaceutical companies and legal experts specializing in chemical patents.

The future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its pharmacological profile. Such investigations could lead to derivatives with enhanced potency or selectivity, addressing current challenges in drug development. These aspects are particularly relevant to researchers searching for "next-generation piperazine derivatives" or "innovative pyridazine-based therapeutics."

In conclusion, 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(cyclohexanesulfonyl)pyridazine (CAS No. 1040654-12-3) represents a fascinating intersection of medicinal chemistry and drug discovery. Its complex structure and potential biological activities make it a compound worth watching in the coming years, particularly as research into targeted therapies continues to advance. The scientific community's understanding of this molecule will undoubtedly grow, potentially leading to significant breakthroughs in therapeutic development.